Cas no 2387042-80-8 (Benzene, 1-​chloro-​2-​fluoro-​4-​iodo-​3-​methoxy-)

• Product Name: Benzene, 1-​chloro-​2-​fluoro-​4-​iodo-​3-​methoxy-
• CAS No: 2387042-80-8
• MF: C₇H₅ClFIO
• MW: 286.47
• CID: 5076973
• Update Time: 2025-10-29

Benzene, 1-​chloro-​2-​fluoro-​4-​iodo-​3-​methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-​chloro-​2-​fluoro-​4-​iodo-​3-​methoxy-

• Inchi： 1S/C7H5ClFIO/c1-11-7-5(10)3-2-4(8)6(7)9/h2-3H,1H3
• InChI Key： LCOSZBJHIKIYPI-UHFFFAOYSA-N
• SMILES： C1(Cl)C(F)=C(C(=CC=1)I)OC

Additional information on Benzene, 1-​chloro-​2-​fluoro-​4-​iodo-​3-​methoxy-

Research Brief on Benzene, 1-chloro-2-fluoro-4-iodo-3-methoxy- (CAS: 2387042-80-8): Recent Advances and Applications in Chemical Biology and Medicine

Benzene, 1-chloro-2-fluoro-4-iodo-3-methoxy- (CAS: 2387042-80-8) is a halogenated benzene derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block in organic synthesis, particularly in the construction of complex molecules with biological activity. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, reactivity, and emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2387042-80-8 as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized its halogen-rich structure for selective cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The iodo and fluoro substituents were particularly valuable for palladium-catalyzed coupling reactions, while the methoxy group provided additional sites for further functionalization. This approach yielded several lead compounds with promising activity against tyrosine kinase receptors implicated in cancer progression.

In the field of radiopharmaceuticals, recent work has investigated the potential of 2387042-80-8 as a precursor for PET tracer development. The presence of multiple halogens, especially the iodine atom, allows for straightforward radiohalogenation. A 2024 study in Nuclear Medicine and Biology reported successful incorporation of fluorine-18 into derivatives of this compound, creating potential imaging agents for neurological disorders. The researchers noted that the methoxy group's electron-donating properties significantly influenced the compounds' blood-brain barrier penetration characteristics.

The compound's unique substitution pattern has also attracted attention in materials science. A 2023 ACS Applied Materials & Interfaces publication described its use in creating liquid crystal materials with unusual mesophase behavior. The combination of different halogen atoms at specific positions on the benzene ring created a dipole moment that could be precisely tuned, leading to materials with tailored electronic properties. This development opens new possibilities for organic electronic devices and sensors.

From a safety and toxicological perspective, recent in vitro studies have characterized the metabolic pathways of 2387042-80-8. Research published in Chemical Research in Toxicology (2024) identified cytochrome P450-mediated dehalogenation as the primary metabolic route, with the fluoro substituent being particularly resistant to metabolic cleavage. These findings have important implications for the design of derivatives with improved metabolic stability for pharmaceutical applications.

Looking forward, the versatility of 2387042-80-8 continues to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into covalent inhibitors targeting cysteine residues, development as a scaffold for PROTAC molecules, and exploration of its photophysical properties for optoelectronic applications. The compound's unique combination of substituents provides researchers with multiple handles for structural modification, ensuring its continued relevance in chemical biology and medicinal chemistry research.